Cas no 98841-68-0 (Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl-)

• Product Name: Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl-
• CAS No: 98841-68-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00020832
• CID: 802086
• PubChem ID: 24883232
• Update Time: 2025-11-01

Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl-
• N-(2-Hydroxybenzoyl)pyrrolidine
• YDA84168
• D87511
• (2-hydroxyphenyl)(pyrrolidin-1-yl)methanone
• NSC-14611
• N-(2-Hydroxybenzoyl)pyrrolidine,97%
• 2-(pyrrolidine-1-carbonyl)phenol
• A853427
• AKOS000207320
• FT-0753735
• N-(2-HYDROXYBENZOYL)PYRROLIDINE, 97%
• NSC14611
• (2-hydroxyphenyl)-pyrrolidin-1-ylmethanone
• DTXSID70279923
• BP-12460
• LELBEJMWNJWJDG-UHFFFAOYSA-N
• Z235583000
• Pyrrolidine, 1-(2-hydroxybenzoyl)-
• 2-(pyrrolidin-1-ylcarbonyl)phenol
• SCHEMBL1008405
• 2-(pyrrolidine-1-carbonyl)-phenol
• 98841-68-0
• CS-0204275
• BS-33438
• 1-Salicyloylpyrrolidine
• DA-19640
• N-(2-HYDROXYBENZOYL)PYRROLIDINE 97

• MDL： MFCD00020832
• Inchi： 1S/C11H13NO2/c13-10-6-2-1-5-9(10)11(14)12-7-3-4-8-12/h1-2,5-6,13H,3-4,7-8H2
• InChI Key： LELBEJMWNJWJDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)N1CCCC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 118-124 °C (lit.)
• Solubility: Not determined

Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Methanone,(2-hydroxyphenyl)-1-pyrrolidinyl-

Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- (CAS No. 98841-68-0): An Overview

Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- (CAS No. 98841-68-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Hydroxyphenylpyrrolidine methanone, has gained attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Properties

Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- is a small organic molecule with the molecular formula C₁₁H₁₃NO₂. It has a molecular weight of 195.22 g/mol and is characterized by the presence of a pyrrolidine ring and a hydroxyphenyl group. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its chemical structure allows for various functional group manipulations, making it a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- can be achieved through several routes. One common method involves the reaction of 2-hydroxybenzaldehyde with pyrrolidine in the presence of an acid catalyst such as p-toluenesulfonic acid. This reaction proceeds via a condensation mechanism to form the desired methanone derivative. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- has been studied for its potential biological activities, including its effects on the central nervous system (CNS) and its anti-inflammatory properties. Research has shown that this compound can modulate neurotransmitter systems and may have applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, studies have demonstrated that Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Recent Research Advancements

The interest in Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- has grown significantly in recent years due to its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against various cancer cell lines, suggesting its potential as an anticancer agent. Another study in the European Journal of Pharmacology investigated the neuroprotective effects of Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- in animal models of neurodegenerative diseases, highlighting its ability to reduce oxidative stress and protect neuronal cells from damage.

Clinical Trials and Future Prospects

While preclinical studies have provided encouraging results, further research is needed to evaluate the safety and efficacy of Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- in clinical settings. Several pharmaceutical companies are currently conducting clinical trials to assess its therapeutic potential for various conditions. The future prospects for this compound are promising, with ongoing efforts to optimize its pharmacological properties and develop novel formulations for improved delivery and bioavailability.

Conclusion

In conclusion, Methanone, (2-hydroxyphenyl)-1-pyrrolidinyl- (CAS No. 98841-68-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.